Cas no 335280-33-6 ((S)-tert-Butyl 3-(2-chloroacetamido)pyrrolidine-1-carboxylate)

(S)-tert-Butyl 3-(2-chloroacetamido)pyrrolidine-1-carboxylate is a chiral pyrrolidine derivative widely used as a key intermediate in organic synthesis and pharmaceutical research. The compound features a tert-butoxycarbonyl (Boc) protecting group, which enhances stability and facilitates selective deprotection under mild acidic conditions. The 2-chloroacetamido moiety provides a reactive handle for further functionalization, making it valuable in the synthesis of biologically active molecules, including peptidomimetics and small-molecule inhibitors. Its high enantiomeric purity ensures consistency in stereoselective reactions. This compound is particularly useful in medicinal chemistry for the development of protease inhibitors and other therapeutic agents, offering versatility in structural modifications while maintaining controlled reactivity.

(S)-tert-Butyl 3-(2-chloroacetamido)pyrrolidine-1-carboxylate structure

335280-33-6 structure

Product Name:(S)-tert-Butyl 3-(2-chloroacetamido)pyrrolidine-1-carboxylate

CAS No:335280-33-6

MF:C₁₁H₁₉ClN₂O₃

MW:262.733162164688

CID:2092001

PubChem ID:10945256

Update Time:2025-06-08

(S)-tert-Butyl 3-(2-chloroacetamido)pyrrolidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

- (S)-tert-Butyl 3-(2-chloroacetamido)pyrrolidine-1-carboxylate
- 335280-33-6
- (S)-tert-Butyl3-(2-chloroacetamido)pyrrolidine-1-carboxylate
- Tert-butyl (3S)-3-[(2-chloroacetyl)amino]pyrrolidine-1-carboxylate
- A1-69970
- DS-018355
- (S)-3-(2-Chloro-acetylamino)-pyrrolidine-1-carboxylic acid tert-butyl ester
- SCHEMBL18632877
- AKOS024463225
- MDL： MFCD21093031
- Inchi： 1S/C11H19ClN2O3/c1-11(2,3)17-10(16)14-5-4-8(7-14)13-9(15)6-12/h8H,4-7H2,1-3H3,(H,13,15)/t8-/m0/s1
- InChI Key： YNQPVKUFUAKAJC-QMMMGPOBSA-N
- SMILES： ClCC(N[C@@H]1CN(C(=O)OC(C)(C)C)CC1)=O

Computed Properties

Exact Mass: 262.1084202g/mol
Monoisotopic Mass: 262.1084202g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 5
Heavy Atom Count: 17
Rotatable Bond Count: 6
Complexity: 302
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 1
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 1.2
Topological Polar Surface Area: 58.6Å²

(S)-tert-Butyl 3-(2-chloroacetamido)pyrrolidine-1-carboxylate Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Chemenu	CM196954-1g	(S)-tert-Butyl 3-(2-chloroacetamido)pyrrolidine-1-carboxylate	335280-33-6	95%	1g	$754	2021-08-05
Chemenu	CM196954-1g	(S)-tert-Butyl 3-(2-chloroacetamido)pyrrolidine-1-carboxylate	335280-33-6	95%	1g	$***	2023-05-30
Fluorochem	081372-500mg	S)-3-(2-Chloro-acetylamino)-pyrrolidine-1-carboxylic acid tert-butyl ester	335280-33-6	95+%	500mg	￡526.00	2022-03-01
Alichem	A109007919-1g	(S)-tert-Butyl 3-(2-chloroacetamido)pyrrolidine-1-carboxylate	335280-33-6	95%	1g	$681.45	2023-09-02
Ambeed	A267714-1g	(S)-tert-Butyl 3-(2-chloroacetamido)pyrrolidine-1-carboxylate	335280-33-6	95+%	1g	$643.0	2024-04-20
A2B Chem LLC	AG12361-2.5g	(S)-tert-Butyl 3-(2-chloroacetamido)pyrrolidine-1-carboxylate	335280-33-6	95%	2.5g	$1256.00	2024-04-20
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	1733614-1g	tert-Butyl (s)-3-(2-chloroacetamido)pyrrolidine-1-carboxylate	335280-33-6	98%	1g	￥5851.00	2024-05-18
Crysdot LLC	CD11141843-250mg	(S)-tert-Butyl 3-(2-chloroacetamido)pyrrolidine-1-carboxylate	335280-33-6	95+%	250mg	$322	2024-07-16
Crysdot LLC	CD11141843-1g	(S)-tert-Butyl 3-(2-chloroacetamido)pyrrolidine-1-carboxylate	335280-33-6	95+%	1g	$806	2024-07-16

(S)-tert-Butyl 3-(2-chloroacetamido)pyrrolidine-1-carboxylate Related Literature

1. Acetyl protected thiol methacrylic polymers as effective ligands to keep quantum dots in luminescent standby mode†

Marta Liras,Isabel Quijada-Garrido,Marta Palacios-Cuesta,Sonia Muñoz-Durieux,Olga García Polym. Chem., 2014,5, 433-442
2. An amphoteric reactivity of a mixed-valent bis(μ-oxo)dimanganese(iii,iv) complex acting as an electrophile and a nucleophile†

Muniyandi Sankaralingam,So Hyun Jeon,Yong-Min Lee,Mi Sook Seo,Wonwoo Nam Dalton Trans., 2016,45, 376-383
3. An autonomous self-optimizing flow machine for the synthesis of pyridine–oxazoline (PyOX) ligands†

Eric Wimmer,Daniel Cortés-Borda,Solène Brochard,Elvina Barré,Charlotte Truchet,François-Xavier Felpin React. Chem. Eng., 2019,4, 1608-1615
4. An Appraisal of pH triggered Bacitracin drug release, through composite hydrogel systems

RabailGul,MariamMir,MurtazaNAli
5. An integrated droplet-digital microfluidic system for on-demand droplet creation, mixing, incubation, and sorting†

Lab Chip, 2019,19, 524-535

335280-33-6 ((S)-tert-Butyl 3-(2-chloroacetamido)pyrrolidine-1-carboxylate) Related Products

Recommended suppliers

Beyond Pharmaceutical Co., Ltd

Gold Member

Audited Supplier

CN Supplier

Reagent

Shanghai Hongxiang Biomedical Technology Co., Ltd.

Gold Member

Audited Supplier

CN Supplier

Bulk

Shanghai Hongxiang Biomedical Technology Co., Ltd.

Jinan Hanyu Chemical Co.,Ltd.

Gold Member

Audited Supplier

CN Supplier

Bulk

NewCan Biotech Limited

Gold Member

Audited Supplier

CN Supplier

Reagent

Handan Zechi Trading Co., Ltd

Gold Member

Audited Supplier

CN Supplier

Bulk